2-Cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: ethyl 2-cyano-3-[(6-methylpyridin-3-yl)amino]prop-2-enoate
• InChI: InChI=1S/C12H13N3O2/c1-3-17-12(16)10(6-13)7-15-11-5-4-9(2)14-8-11/h4-5,7-8,15H,3H2,1-2H3
• InChI Key: SJWSIQOQLAXLHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CN=C(C=C1)C)C#N

Description

2-Cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-6-picoline (ChemPacific, 15.00 g, 138.70 mmol), in toluene (400 mL) was added ethyl(ethoxymethylene)-cyano-acetate (Aldrich, 98%, 35.88 g, 208.00 mol), and the reaction mixture was refluxed for 4 hrs. The reaction mixture was concentrated and the solid was collected by filtration to give 2-cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester (21.0 g). The filtrate was concentrated and the residue was then purified by Biotage column, eluting with a gradient of 30-75% AcOEt in nHex to give 2-cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester (7.6 g, total yield: 28.6 g, 89.0%) which was used in the next step without further purification.